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Compound of Interest

Compound Name: GV2-20

Cat. No.: B1672446 Get Quote

The GV2-20 is a model within the TeSys GV2 range of thermal-magnetic motor circuit breakers

manufactured by Schneider Electric.[1][2] As an electrical component, its disposal is governed

by regulations for electronic waste, not by chemical handling protocols. This guide provides the

essential safety and logistical information for the proper end-of-life management of this device,

in line with directives for Waste Electrical and Electronic Equipment (WEEE).[3][4][5]

Operational and Disposal Plan
The primary objective for the disposal of a GV2-20 circuit breaker is to ensure environmental

protection and resource conservation through proper recycling.[6][7][8] These devices contain

valuable metals such as copper and aluminum, as well as plastics that can be recovered.[9]

Improper disposal in landfills can lead to the release of hazardous substances.[6]

Step-by-Step Disposal Procedure:

De-energize and Disconnect: Before handling, ensure the circuit breaker and all associated

equipment are completely de-energized. Follow standard lockout/tagout (LOTO) procedures

to prevent accidental re-energization.

Removal: Carefully remove the circuit breaker from its mounting, which is typically a 35 mm

symmetrical DIN rail or a panel with M4 screws.[1]

Segregation: Segregate the disconnected circuit breaker from general waste. It should be

treated as electronic waste (e-waste).
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Collection and Storage: Store the unit in a designated container for electronic waste. This

area should be dry and secure to prevent damage or unauthorized access.

Recycling: The collected circuit breakers must be sent to a certified e-waste recycling facility.

[6][10] These facilities are equipped to safely dismantle the components and recover

valuable materials in an environmentally sound manner.[9][11] Do not dispose of the circuit

breaker in regular trash.

Data Presentation: Material Composition
While specific material percentages for every model variation can differ slightly, the following

table provides a representative breakdown of materials found in a TeSys GV2 motor circuit

breaker, based on the analysis of the GV2ME08 model.[3]

Component Group Materials Weight (g)
Depollution
Recommendation

Components 1, 2, 3, 4

(External Casings,

etc.)

PC, ABS-PC, PA,

PA6, HDPE, SAN with

brominated flame

retardants (PA66 GF

FR)

34.915 To be depolluted

Component 5 (Internal

Plastic Parts)

Other plastic parts

with brominated flame

retardants (PBT)

23.528 To be depolluted

Total Representative

Product Mass
260 g

This data is based on the Schneider Electric End of Life Instructions for the TeSys Deca Motor

Circuit Breaker, reference GV2ME08, which is a representative product of the GV2 series.[3]
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The request for "Experimental Protocols" and diagrams of "signaling pathways" is not

applicable to the GV2-20. These concepts are relevant to chemical and biological research,

dealing with methodologies of experiments and the interaction of molecules within a cell. The

GV2-20 is an electrical component, and its function and disposal are governed by principles of

electrical engineering and environmental science, not biochemistry.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of a GV2-20 motor

circuit breaker.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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